Cas no 1434276-51-3 (2-Bromo-3-methyl-6,7-dihydro-5H-[1,3]thiazolo[3,2-a][1,3]diazepin-8-one)

2-Bromo-3-methyl-6,7-dihydro-5H-[1,3]thiazolo[3,2-a][1,3]diazepin-8-one structure
1434276-51-3 structure
Product Name:2-Bromo-3-methyl-6,7-dihydro-5H-[1,3]thiazolo[3,2-a][1,3]diazepin-8-one
CAS No:1434276-51-3
MF:C8H9BrN2OS
MW:261.138859510422
CID:2432084
PubChem ID:71528770
Update Time:2024-03-01

2-Bromo-3-methyl-6,7-dihydro-5H-[1,3]thiazolo[3,2-a][1,3]diazepin-8-one Chemical and Physical Properties

Names and Identifiers

    • Thiazolo[3,2-a][1,3]diazepin-8(5H)-one,2-bromo-6,7-dihydro-3-methyl-
    • Thiazolo[3,?2-?a]?[1,?3]?diazepin-?8(5H)?-?one, 2-?bromo-?6,?7-?dihydro-?3-?methyl-
    • 2-bromo-3-methyl-6,7-dihydrothiazolo[3,2-a][1,3]diazepin-8(5H)-one
    • 2-Bromo-3-methyl-6,7-dihydro-5H-[1,3]thiazolo[3,2-a][1,3]diazepin-8-one
    • Inchi: 1S/C8H9BrN2OS/c1-5-7(9)13-8-10-6(12)3-2-4-11(5)8/h2-4H2,1H3
    • InChI Key: ZOXGIKOEDJCBRR-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)N2C(=NC(CCC2)=O)S1

Computed Properties

  • Exact Mass: 259.96190g/mol
  • Monoisotopic Mass: 259.96190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58
  • XLogP3: 1.6
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